![molecular formula C8H14N2O2 B6241405 9-oxa-1,4-diazaspiro[5.5]undecan-2-one CAS No. 2624126-01-6](/img/no-structure.png)
9-oxa-1,4-diazaspiro[5.5]undecan-2-one
Description
“9-oxa-1,4-diazaspiro[5.5]undecan-2-one” is a chemical compound with the molecular formula C8H14N2O2 . It is a type of heterocyclic compound, specifically a diazaspiro compound .
Synthesis Analysis
The synthesis of “9-oxa-1,4-diazaspiro[5.5]undecan-2-one” and its derivatives has been a subject of research . The majority of the compounds studied include an arene ring commonly fused at positions 4 and 5 of the diazaspiro core. In addition to arene-fused structures, the presence of a carbonyl at position 2 is a common feature .Molecular Structure Analysis
The molecular structure of “9-oxa-1,4-diazaspiro[5.5]undecan-2-one” is characterized by two nitrogen atoms and one oxygen atom incorporated in a spirocyclic system . The InChI code for this compound is 1S/C8H14N2O2/c11-7-8(10-4-3-9-7)1-5-12-6-2-8/h10H,1-6H2,(H,9,11) .Future Directions
The future directions for research on “9-oxa-1,4-diazaspiro[5.5]undecan-2-one” could involve further exploration of its synthesis, reactivity, and potential biological activity. Given the compound’s unique structure, it may serve as a useful scaffold for the development of new pharmaceuticals or other biologically active compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 9-oxa-1,4-diazaspiro[5.5]undecan-2-one can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-bromoethylamine hydrobromide", "2-hydroxy-1-cyclopentanone", "sodium hydride", "ethyl chloroformate", "triethylamine", "acetic anhydride", "sodium bicarbonate", "methanol", "water" ], "Reaction": [ "Step 1: React 2-bromoethylamine hydrobromide with sodium hydride to form 2-bromoethylamine.", "Step 2: React 2-bromoethylamine with 2-hydroxy-1-cyclopentanone in the presence of triethylamine to form 2-(2-cyclopentyl-2-hydroxyethylamino)propan-1-ol.", "Step 3: React 2-(2-cyclopentyl-2-hydroxyethylamino)propan-1-ol with ethyl chloroformate in the presence of triethylamine to form ethyl 2-(2-cyclopentyl-2-hydroxyethylamino)propanoate.", "Step 4: React ethyl 2-(2-cyclopentyl-2-hydroxyethylamino)propanoate with acetic anhydride in the presence of sodium bicarbonate to form ethyl 2-(2-cyclopentyl-2-acetoxyethylamino)propanoate.", "Step 5: React ethyl 2-(2-cyclopentyl-2-acetoxyethylamino)propanoate with methanol in the presence of sodium bicarbonate to form ethyl 2-(2-cyclopentyl-2-methoxyethylamino)propanoate.", "Step 6: React ethyl 2-(2-cyclopentyl-2-methoxyethylamino)propanoate with sodium hydride to form 9-oxa-1,4-diazaspiro[5.5]undecan-2-one." ] } | |
CAS RN |
2624126-01-6 |
Product Name |
9-oxa-1,4-diazaspiro[5.5]undecan-2-one |
Molecular Formula |
C8H14N2O2 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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